1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate

• Molecular Formula: C18H19Cl2NO2
• Molecular Weight: 352.3 g/mol
• IUPAC Name: 1-[benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate
• InChI: InChI=1S/C18H19Cl2NO2/c1-13(11-21(2)12-14-6-4-3-5-7-14)23-18(22)16-9-8-15(19)10-17(16)20/h3-10,13H,11-12H2,1-2H3
• InChI Key: KWZHWERPWGLLTG-UHFFFAOYSA-N
• SMILES: CC(CN(C)CC1=CC=CC=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate, also known as Compound X, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is a member of the benzylamines family and is known for its unique chemical structure, which makes it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X is not fully understood, but it is believed to act as a modulator of neurotransmitter release in the brain. Specifically, it is thought to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This increased neurotransmitter release is thought to play a role in the therapeutic effects of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X in various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X have been studied extensively in animal models and in vitro systems. In animal models, 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X has been shown to improve cognitive function and memory, reduce inflammation, and protect against oxidative stress. In vitro studies have also shown that 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X can modulate the activity of various enzymes and proteins involved in neurotransmitter release and signaling.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X in lab experiments include its unique chemical structure, high purity, and well-established synthesis method. However, there are also limitations to using 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X, including its potential toxicity and limited availability. Researchers must carefully consider these factors when designing experiments and interpreting results.

Future Directions

There are many potential future directions for research on 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X. One area of interest is in the development of new therapeutic agents for neurological disorders based on the structure and mechanism of action of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X, as well as its potential toxicity and side effects. Finally, new synthesis methods and modifications to the chemical structure of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X may lead to the development of even more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X involves the reaction of 2,4-dichlorobenzoic acid with benzylamine and isopropylchloroformate in the presence of a base. The reaction proceeds through an intermediate, which is then treated with methylamine to yield the final product. The synthesis of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X has been optimized to produce high yields and purity, making it suitable for various research applications.

Scientific Research Applications

1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X has been extensively studied for its potential applications in scientific research, including as a tool for studying various biological processes. One of the primary applications of 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X is in the field of neuroscience, where it has been used to study the role of neurotransmitters in the brain. 1-[Benzyl(methyl)amino]propan-2-yl 2,4-dichlorobenzoate X has also been studied for its potential use as a therapeutic agent for various neurological disorders, including Alzheimer's disease and Parkinson's disease.